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Compound of Interest

Compound Name: 2-Ethoxypropanoyl chloride

Cat. No.: B15347068

Application Notes and Protocols for 2-
Ethoxypropanoyl Chloride

For Researchers, Scientists, and Drug Development Professionals
This document provides detailed application notes and protocols for the safe handling and

storage of 2-Ethoxypropanoyl chloride. Adherence to these guidelines is crucial to ensure
personnel safety and maintain the integrity of the chemical.

Chemical and Physical Properties

2-Ethoxypropanoyl chloride is a flammable and corrosive liquid that requires careful
handling.[1] The following table summarizes its key properties.

Property Value Reference
Molecular Formula C5H9CIO2 N/A
Molecular Weight 136.58 g/mol N/A
Appearance Liquid [1]

Boiling Point 72 -73°C (162 - 163 °F) [2]

Density 0.742 g/cm3 at 25 °C (77 °F) [2]

Flash Point 113 °C (235.4 °F) [3]
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Hazard Identification and Safety Precautions

2-Ethoxypropanoyl chloride is classified with multiple hazards, necessitating strict safety
protocols.

GHS Hazard Classification:

Flammable liquids (Category 3)

Acute toxicity, Oral (Category 4)

Skin corrosion (Category 1B)

Serious eye damage (Category 1)

Respiratory sensitization (Category 1)

Skin sensitization (Category 1)

Hazard Statements:

H226: Flammable liquid and vapor.

H302: Harmful if swallowed.

H314: Causes severe skin burns and eye damage.

H317: May cause an allergic skin reaction.

H318: Causes serious eye damage.

H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.

Precautionary Statements: A comprehensive list of precautionary statements can be found in
the Safety Data Sheet. Key precautions include avoiding breathing vapors, washing skin
thoroughly after handling, and wearing appropriate personal protective equipment.[3]

Personal Protective Equipment (PPE)
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Appropriate PPE must be worn at all times when handling 2-Ethoxypropanoyl chloride.

PPE Category Specification

Eye/Face Protection Chemical safety goggles and/or face shield.

Chemical-resistant gloves (e.g., butyl rubber,
Skin Protection nitrile rubber), flame-retardant antistatic

protective clothing, and closed-toe shoes.[2]

Required when vapors or aerosols are
Respiratory Protection generated.[2] Use a respirator with an

appropriate filter for organic gases and vapors.

Experimental Protocols
Protocol 1: General Handling and Dispensing

This protocol outlines the standard procedure for safely handling and dispensing 2-
Ethoxypropanoyl chloride in a laboratory setting.

Materials:

o 2-Ethoxypropanoyl chloride

e Appropriate glassware (clean, dry)

¢ Inert gas source (e.g., nitrogen, argon)

e Chemical fume hood

o Personal Protective Equipment (as specified in section 3)
e Spill kit

Procedure:

e Ensure the chemical fume hood is functioning correctly before starting any work.
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e Don all required personal protective equipment.
« Ground/bond the container and receiving equipment to prevent static discharge.

« |If the compound is stored under an inert atmosphere, carefully introduce a positive pressure
of inert gas.

o Slowly dispense the required amount of 2-Ethoxypropanoyl chloride into a clean, dry
container.

e Once dispensing is complete, securely close the container.

e Wipe down any external surfaces of the container with a suitable solvent (e.g., isopropanol)
and then a dry cloth.

» Store the main container and the dispensed amount according to the storage guidelines (see
section 4).

o Clean any contaminated glassware or equipment promptly.

» Wash hands and face thoroughly after handling.

Storage Procedures

Proper storage of 2-Ethoxypropanoyl chloride is critical to maintain its stability and prevent
hazardous situations.
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Storage Condition Requirement

Temperature 2-8°C

Atmosphere Store under an inert gas.

Ventilation Store in a dry and well-ventilated place.[2]

- Keep away from heat, sparks, open flames, and
Ignition Sources
hot surfaces.[2]

Container Keep container tightly closed.[2]

) Store locked up or in an area accessible only to
Security - )
qualified or authorized persons.[2]

o Alcohols, oxidizing agents, strong bases, and
Incompatibilities
water.[4]

Spill Response Protocol

In the event of a spill, follow these procedures to ensure a safe and effective cleanup.

For small spills:

o Alert personnel: Immediately alert others in the vicinity.

o Evacuate: If necessary, evacuate non-essential personnel from the immediate area.

o Ventilate: Ensure adequate ventilation, such as a chemical fume hood, to disperse vapors.[5]

» Contain: Use absorbent materials like vermiculite or cat litter to dike the spill and prevent it
from spreading.[5][6]

o Absorb: Add absorbent material, working from the outside in, until all the liquid is absorbed.

[5]

» Neutralize (if applicable): For acid spills, cautiously neutralize with sodium bicarbonate or
soda ash.[5]
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o Collect: Carefully sweep or shovel the absorbed material into a suitable, labeled waste
container.[4]

» Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.[7]

e Dispose: Dispose of all contaminated materials as hazardous waste according to institutional
and local regulations.

For large spills or spills with fire/explosion risk:

Evacuate the area immediately.

Activate the nearest fire alarm.

Call emergency services.[6]

Do not attempt to clean up the spill yourself.

Visualizations
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Assess Spill Size and Risk
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Caption: Workflow for responding to a chemical spill.
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Receiving 2-Ethoxypropanoyl chloride
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Caption: Decision tree for proper storage of 2-Ethoxypropanoyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Safe handling and storage procedures for 2-
Ethoxypropanoyl chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15347068#safe-handling-and-storage-procedures-
for-2-ethoxypropanoyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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